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Compound of Interest

Compound Name: Anipamil

Cat. No.: B15619871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note
Anipamil, a potent, long-acting L-type calcium channel blocker, is a valuable tool in

cardiovascular research and drug development. Proper preparation and storage of Anipamil
stock solutions are critical for ensuring experimental reproducibility and accuracy. Dimethyl

sulfoxide (DMSO) is the recommended solvent for creating concentrated stock solutions of

Anipamil due to its excellent solubilizing properties for many organic compounds. This

document provides detailed protocols for the preparation and storage of Anipamil stock

solutions in DMSO, along with essential data on solubility and stability to guide researchers in

their experimental design.

Key Properties of Anipamil
Property Value Source

Molecular Weight 520.79 g/mol [1]

CAS Number 83200-10-6 [1]

Mechanism of Action L-type calcium channel blocker [1][2][3][4][5][6]

Solubility and Recommended Concentrations
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While a definitive solubility limit in peer-reviewed literature is not readily available, practical

evidence from suppliers and data from its analogue, Verapamil, indicate high solubility in

DMSO.

Parameter
Recommendation/
Data

Notes Source

Solubility in DMSO

A concentration of 40

mg/mL has been used

for in vivo

formulations.

The solubility of the

related compound

Verapamil in DMSO is

reported to be as high

as 98 mg/mL,

suggesting Anipamil is

also highly soluble.

[1][7][8][9]

Recommended Stock

Concentration
10 mM to 50 mM

A 10 mM stock

solution is a common

starting point for in

vitro assays. Higher

concentrations can be

prepared based on

experimental needs.

[10]

Storage and Stability
Proper storage is crucial to maintain the integrity of Anipamil stock solutions.
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Form
Storage
Temperature

Shelf Life
Recommendati
ons

Source

Solid Powder -20°C 3 years
Store in a dry,

dark place.
[1]

Stock Solution in

DMSO
-80°C 1 year

Recommended

for long-term

storage. Aliquot

to avoid repeated

freeze-thaw

cycles.

[1][11]

-20°C 1 month

Suitable for

short-term

storage. For

storage longer

than one month,

re-testing the

efficacy of the

solution is

advised.

[11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Anipamil Stock
Solution in DMSO
Materials:

Anipamil powder (Molecular Weight: 520.79 g/mol )

Anhydrous (cell culture grade) Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of Anipamil:

To prepare 1 mL of a 10 mM stock solution, weigh out 5.21 mg of Anipamil powder.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 520.79 g/mol x 1000 mg/g = 5.2079 mg

Weighing Anipamil:

In a chemical fume hood, carefully weigh the calculated amount of Anipamil powder using

an analytical balance.

Transfer the powder to a sterile vial.

Dissolving Anipamil:

Add 1 mL of anhydrous DMSO to the vial containing the Anipamil powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming (to 37°C) or sonication can be used to aid dissolution if

necessary.

Aliquoting and Storage:

Dispense the stock solution into single-use, sterile amber or opaque microcentrifuge

tubes.

Label each aliquot clearly with the compound name, concentration, date, and your initials.

For long-term storage, place the aliquots at -80°C. For short-term use, store at -20°C.
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Protocol 2: Preparation of Working Solutions for Cell
Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid cytotoxic effects.[11]

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

To avoid precipitation, it is recommended to perform serial dilutions rather than a single large

dilution.[11]

Procedure:

Thaw the Stock Solution:

On the day of the experiment, remove one aliquot of the 10 mM Anipamil stock solution

from the freezer and allow it to thaw completely at room temperature.

Prepare Intermediate Dilutions (Example for a 10 µM final concentration):

Prepare a 100 µM intermediate solution by adding 2 µL of the 10 mM stock solution to 198

µL of pre-warmed sterile cell culture medium. Mix gently by pipetting.

Prepare the Final Working Solution:

Add the appropriate volume of the 100 µM intermediate solution to your cell culture plates

containing the final volume of medium to achieve the desired 10 µM concentration. For

example, add 100 µL of the 100 µM solution to 900 µL of medium in a well.

The final DMSO concentration in this example would be 0.1%.

Visualizations
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Anipamil's Mechanism of Action: L-type Calcium
Channel Blockade
Anipamil, like its analogue Verapamil, exerts its effects by blocking L-type voltage-gated

calcium channels. This action is particularly prominent in cardiac and smooth muscle cells. The

influx of calcium through these channels is a critical step in muscle contraction. By inhibiting

this influx, Anipamil leads to vasodilation and a decrease in myocardial contractility.[3][4][5][6]
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Caption: Anipamil blocks L-type calcium channels, leading to vasodilation and reduced heart

muscle contraction.

Experimental Workflow: From Powder to Working
Solution
This workflow diagram illustrates the key steps for preparing Anipamil working solutions from a

solid powder for use in experiments.
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Caption: Workflow for preparing Anipamil working solutions from powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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